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Foreword: This document provides a comprehensive technical overview of Copper(II)

acetylacetonate. There appears to be a discrepancy in the provided CAS number; CAS number

14024-48-7 identifies Cobalt(II) acetylacetonate[1][2][3][4]. This guide will focus on Copper(II)

acetylacetonate, which is correctly identified by CAS number 13395-16-9[5][6][7][8][9][10].

Chemical and Physical Properties
Copper(II) acetylacetonate, with the chemical formula Cu(C₅H₇O₂)₂, is a coordination complex

that is essential in various chemical applications.[6][11] It is a blue crystalline solid that is

insoluble in water but soluble in organic solvents like chloroform.[11] The copper ion in the

complex is in a +2 oxidation state and is coordinated to two acetylacetonate ligands, forming a

square planar geometry.[6][11] This structure contributes to its stability and distinct blue color.

[11]

Table 1: Physical and Chemical Properties of Copper(II) Acetylacetonate
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Property Value

CAS Number 13395-16-9

Molecular Formula C₁₀H₁₄CuO₄ or Cu(C₅H₇O₂)₂

Molar Mass 261.76 g/mol [8][11]

Appearance Blue solid[6]

Melting Point 284-288 °C (decomposes)[5][8][10]

Boiling Point 160 °C at 9.8 mmHg

Density 0.721 g/cm³[6]

Solubility in Water 0.2 g/L (20 °C)[10]

Crystal Structure Square planar[6]

Synthesis of Copper(II) Acetylacetonate
Copper(II) acetylacetonate can be synthesized through several straightforward methods,

typically involving the reaction of a copper(II) salt with acetylacetone in the presence of a base.

[11]

This protocol details the synthesis of Copper(II) acetylacetonate from Copper(II) chloride

dihydrate and acetylacetone.

Materials:

Copper(II) chloride dihydrate (CuCl₂·2H₂O)

Acetylacetone (C₅H₈O₂)

Sodium acetate (CH₃COONa)

Methanol

Distilled water
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Procedure:

Dissolve 4 g (25 mmol) of Copper(II) chloride dihydrate in 25 mL of water in a 250 mL

beaker.[12]

In a separate container, prepare a solution of 5 mL (50 mmol) of acetylacetone in methanol.

Slowly add the acetylacetone solution dropwise to the Copper(II) chloride solution while

stirring continuously.[12]

Prepare a solution of sodium acetate in water.

Add the sodium acetate solution to the reaction mixture. A precipitate of Copper(II)

acetylacetonate will form.[13]

Continue stirring for 5-10 minutes. For better results, place the beaker in a hot water bath at

approximately 80°C.[13]

Cool the solution to room temperature and then in an ice-water bath.[12]

Filter the blue solid precipitate using suction filtration.[12]

Wash the precipitate with cold distilled water and then with cold methanol.[12]

Dry the final product in an oven at 110 °C.[12]

Diagram 1: Experimental Workflow for Synthesis from Copper(II) Chloride
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Caption: Workflow for Copper(II) Acetylacetonate Synthesis.
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This protocol describes the synthesis using Copper(II) nitrate.

Materials:

Copper(II) nitrate trihydrate (Cu(NO₃)₂·3H₂O)

Ammonia solution (1:1)

Acetylacetone (C₅H₈O₂)

Distilled water

Procedure:

Dissolve approximately 6 g of Copper(II) nitrate trihydrate in 60 cm³ of distilled water.[14][15]

Slowly add a 1:1 ammonia solution with stirring until the initial precipitate that forms has just

redissolved.[14][15]

Continue to stir the solution and add 6 cm³ of acetylacetone dropwise.[14][15]

A precipitate of bis(acetylacetonato)copper(II) will form.

Filter the crude product using suction filtration.[14][15]

Wash the product well with water and drain thoroughly.[14][15]

Dry the product and weigh it to determine the yield.

Applications of Copper(II) Acetylacetonate
Copper(II) acetylacetonate is a versatile compound with numerous applications in catalysis,

materials science, and has potential in drug development.

It serves as an efficient catalyst in a variety of organic transformations.[11] These include

Huisgen click reactions, aziridination of alkenes, decomposition of diazo compounds, and

cross-coupling reactions.[11] Its stability and solubility in organic solvents make it a valuable

homogeneous catalyst.[11]
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Diagram 2: Catalytic Cycle for a Generic Copper-Catalyzed Reaction
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Caption: Generalized Catalytic Cycle of Cu(acac)₂.

Due to its thermal stability and volatility, Copper(II) acetylacetonate is a widely used precursor

in Chemical Vapor Deposition (CVD) and Atomic Layer Deposition (ALD) processes.[11] These

techniques are employed to fabricate copper oxide thin films and nanoparticles.[11] It is also

used as a precursor for the synthesis of copper and copper oxide nanoparticles.[16]

Recent research has explored the anticancer properties of Copper(II) acetylacetonate.[11]

Studies have shown that it can induce apoptosis and increase reactive oxygen species in

cancer cells.[17] Due to its poor solubility, it has been encapsulated in nanoparticles for

targeted delivery to cancer cells.[17]

Diagram 3: Proposed Mechanism of Anticancer Activity
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Caption: Anticancer Mechanism of Copper(II) Acetylacetonate.

Analytical Techniques
The characterization of Copper(II) acetylacetonate and its derivatives is typically performed

using a variety of spectroscopic and analytical methods. These include:

Mass Spectrometry: To determine the molecular weight and fragmentation patterns.

FT-IR Spectroscopy: To identify the vibrational modes of the acetylacetonate ligands and

their coordination to the copper center.

UV-Visible Spectroscopy: To study the electronic transitions within the complex, which are

responsible for its color.

X-ray Crystallography: To determine the precise three-dimensional structure of the molecule

in the solid state.

Disclaimer: The experimental protocols provided are for informational purposes only and

should be carried out by qualified professionals in a laboratory setting with appropriate safety

precautions.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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